Cas no 1780676-01-8 (3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid)

• Product Name: 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid
• CAS No: 1780676-01-8
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 5304121
• Update Time: 2026-03-10

3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid

• Inchi： 1S/C6H11NO4S/c1-7(2)6(5(8)9)3-12(10,11)4-6/h3-4H2,1-2H3,(H,8,9)
• InChI Key： ARSKRRQYKOLMHW-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)(C1)N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: -3.4
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid

Professional Introduction to 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic Acid (CAS No. 1780676-01-8)

3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid, a compound with the CAS number 1780676-01-8, is a significant molecule in the field of chemical and biomedical research. This compound belongs to the class of heterocyclic carboxylic acids and has garnered attention due to its unique structural and functional properties. The presence of both a dimethylamino group and a dioxo-thietane core makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural framework of 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid imparts distinct chemical reactivity, which has been exploited in multiple research avenues. The dioxo-thietane moiety contributes to its stability and reactivity, making it a valuable building block for more complex molecular architectures. This compound’s ability to participate in various organic transformations has positioned it as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential applications of 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid in drug discovery and medicinal chemistry. Its unique structural features have been leveraged to design molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways that are implicated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have utilized its scaffold to develop molecules that target critical biological pathways involved in disease progression. The dimethylamino group, in particular, has been found to enhance the binding affinity and selectivity of these inhibitors, making them more effective in modulating biological processes.

The pharmacological potential of 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid has been further explored through computational studies and experimental validations. Molecular modeling techniques have revealed that this compound can interact with biological targets in multiple ways, providing insights into its mechanism of action. These studies have not only highlighted its therapeutic potential but also offered guidance for further optimization.

In addition to its applications in drug discovery, this compound has also found utility in materials science. Its unique chemical properties make it suitable for use as a monomer or intermediate in the synthesis of polymers with specialized functionalities. These polymers can be tailored for various applications, including drug delivery systems and smart materials.

The synthesis of 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. While there are established methods for its preparation, ongoing research aims to develop more efficient and scalable synthetic routes. These efforts are crucial for ensuring the availability of this compound for broader research applications.

The safety profile of 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid is another important consideration. As with any chemical entity used in research and industrial settings, proper handling and storage protocols must be followed to ensure worker safety and environmental protection. Despite its reactivity, this compound has demonstrated reasonable stability under standard laboratory conditions when handled appropriately.

The future prospects for 3-(Dimethylamino)-1,1-dioxo-thietane-3-carboxylic acid are promising, with ongoing research expected to uncover new applications and functionalities. Its versatility as an intermediate makes it a valuable asset in the chemical biologist’s toolkit. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery.